Cas no 68732-99-0 (4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-, (2S)-)

• Product name: 4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-, (2S)-
• CAS No: 68732-99-0
• MF: C₆H₈O₄
• MW: 144.12532
• CID: 392652
• PubChem ID: 9920413

4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-, (2S)-
• ascopyrone P
• SCHEMBL6283345
• CHEBI:50071
• 1,5-anhydro-4-deoxy-D-glycero-hex-1-en-3-ulose
• 68732-99-0
• (2S)-2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-4H-Pyran-4-one
• Q27121888
• 5-Hydroxy-2-(hydroxymethyl)-2H-pyran-4(3H)-one
• C19826
• (2S)-5-hydroxy-2-(hydroxymethyl)-2,3-dihydro-4H-pyran-4-one
• DTXSID70432778
• (2S)-5-hydroxy-2-(hydroxymethyl)-2H-pyran-4(3H)-one

• Inchi： InChI=1S/C6H8O4/c7-2-4-1-5(8)6(9)3-10-4/h3-4,7,9H,1-2H2/t4-/m0/s1
• InChI Key： ZXCYXCIWKAILMP-BYPYZUCNSA-N
• SMILES： C1C(OC=C(C1=O)O)CO

Computed Properties

• Exact Mass: 144.04225873g/mol
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.8Ų